Cas no 1373546-23-6 (2-(3-Bromophenyl)-4,4-dimethyl-1,2,3,4-tetrahydroquinoline-6-carbonitrile)

• Product Name: 2-(3-Bromophenyl)-4,4-dimethyl-1,2,3,4-tetrahydroquinoline-6-carbonitrile
• CAS No: 1373546-23-6
• MF: C₁₈H₁₇BrN₂
• MW: 341.244983434677
• CID: 4821891
• Update Time: 2025-06-08

2-(3-Bromophenyl)-4,4-dimethyl-1,2,3,4-tetrahydroquinoline-6-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(3-BROMOPHENYL)-4,4-DIMETHYL-1,2,3,4-TETRAHYDROQUINOLINE-6-CARBONITRILE
• 2-(3-bromophenyl)-4,4-dimethyl-2,3-dihydro-1H-quinoline-6-carbonitrile
• 2-(3-bromo-phenyl)-4,4-dimethyl-1,2,3,4-tetrahydro-quinoline-6-carbonitrile
• 2-(3-Bromophenyl)-4,4-dimethyl-1,2,3,4-tetrahydroquinoline-6-carbonitrile

• Inchi： 1S/C18H17BrN2/c1-18(2)10-17(13-4-3-5-14(19)9-13)21-16-7-6-12(11-20)8-15(16)18/h3-9,17,21H,10H2,1-2H3
• InChI Key： IQLMLECCXBUHPO-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1)C1CC(C)(C)C2C=C(C#N)C=CC=2N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 21
• Rotatable Bond Count: 1
• Complexity: 424
• XLogP3: 5.1
• Topological Polar Surface Area: 35.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Phenylquinolines

Additional information on 2-(3-Bromophenyl)-4,4-dimethyl-1,2,3,4-tetrahydroquinoline-6-carbonitrile

Recent Advances in the Study of 2-(3-Bromophenyl)-4,4-dimethyl-1,2,3,4-tetrahydroquinoline-6-carbonitrile (CAS: 1373546-23-6)

The compound 2-(3-Bromophenyl)-4,4-dimethyl-1,2,3,4-tetrahydroquinoline-6-carbonitrile (CAS: 1373546-23-6) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research briefing aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential as a drug candidate.

Recent studies have highlighted the compound's unique structural features, which include a tetrahydroquinoline core and a bromophenyl substituent. These features are believed to contribute to its interaction with various biological targets, particularly in the central nervous system (CNS). Researchers have synthesized and characterized this compound using advanced spectroscopic techniques, including NMR and mass spectrometry, confirming its high purity and stability under physiological conditions.

In vitro and in vivo studies have demonstrated that 2-(3-Bromophenyl)-4,4-dimethyl-1,2,3,4-tetrahydroquinoline-6-carbonitrile exhibits promising activity as a modulator of specific neurotransmitter receptors. Preliminary results suggest that it may have potential applications in the treatment of neurological disorders such as Parkinson's disease and epilepsy. However, further pharmacokinetic and toxicological studies are required to fully assess its safety and efficacy.

One of the key challenges in the development of this compound is its limited solubility in aqueous media, which may affect its bioavailability. Recent efforts have focused on the design of prodrugs or formulation strategies to overcome this limitation. Additionally, computational modeling studies have been employed to predict its binding affinity and selectivity for target proteins, providing valuable insights for future optimization.

The compound's mechanism of action is still under investigation, but early findings suggest that it may act through allosteric modulation of receptor activity. This unique mode of action could offer advantages over traditional orthosteric ligands, such as reduced side effects and improved specificity. Researchers are also exploring its potential as a scaffold for the development of novel analogs with enhanced pharmacological properties.

In conclusion, 2-(3-Bromophenyl)-4,4-dimethyl-1,2,3,4-tetrahydroquinoline-6-carbonitrile represents a promising candidate for further drug development. Its unique structural and pharmacological profile warrants continued investigation, particularly in the context of CNS disorders. Future research should focus on optimizing its physicochemical properties, elucidating its precise mechanism of action, and conducting preclinical studies to evaluate its therapeutic potential.